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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical

formula of pentaerythritol propoxylate. Given its polymeric nature, pentaerythritol
propoxylate does not have a single molecular weight but rather a distribution of weights

depending on the extent of propoxylation. This document consolidates available data, outlines

methodologies for its characterization, and presents visual representations of its structure and

analytical workflows.

Molecular Weight and Formula
Pentaerythritol propoxylate is a branched polyether polyol synthesized by the propoxylation

of pentaerythritol. The final molecular weight is contingent on the number of propylene oxide

(PO) units that are added to the four hydroxyl groups of the pentaerythritol core. This variability

is often expressed in commercial products with a designation such as "(n/m PO/OH)," where 'n'

represents the average number of PO units and 'm' is the number of terminal hydroxyl groups

(which is typically 4 for this molecule).

The generalized chemical formula for pentaerythritol propoxylate is

C[CH₂(OCH₂CH(CH₃))ₙOH]₄.[1][2] The degree of polymerization, 'n', can vary, leading to a

range of molecular weights.
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The following table summarizes the molecular weight and formula for various forms of

pentaerythritol propoxylate found in commercially available products and chemical

databases.

Designation
Average Molecular
Weight (Mn) ( g/mol
)

Molecular Formula Source(s)

Pentaerythritol

propoxylate
212.24 C₈H₂₀O₆ [3][4]

Pentaerythritol

propoxylate (5/4

PO/OH)

~426 Not specified [1][2][5][6]

Pentaerythritol

propoxylate (5/4

PO/OH)

504.61 C₂₂H₄₈O₁₂ [7][8][9]

Pentaerythritol

propoxylate (17/8

PO/OH)

~629 Not specified [8][9]

Note: The discrepancy in molecular weight for the (5/4 PO/OH) designation may arise from

different manufacturing processes or analytical methods used by various suppliers.

Experimental Protocols for Molecular Weight
Determination
Determining the molecular weight of a polymer like pentaerythritol propoxylate requires

specialized analytical techniques. While specific protocols for this exact molecule are

proprietary to manufacturers, the following are standard methods employed for the

characterization of polyols and polyethers.

Gel Permeation Chromatography (GPC) / Size Exclusion
Chromatography (SEC)
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GPC/SEC is a widely used technique to determine the molecular weight distribution of

polymers.[10][11][12]

Methodology:

Sample Preparation: A dilute solution of the pentaerythritol propoxylate sample is

prepared in a suitable solvent (e.g., tetrahydrofuran - THF).

Instrumentation: A GPC/SEC system equipped with a pump, injector, a series of columns

packed with porous gel, and a detector (typically a refractive index detector for polyols) is

used.[11]

Separation: The sample solution is injected into the mobile phase, which flows through the

columns. Larger molecules elute first as they are excluded from the pores of the gel, while

smaller molecules penetrate the pores and have a longer elution time.[12]

Calibration: The system is calibrated using polymer standards of known molecular weights

(e.g., polystyrene standards). A calibration curve of log(molecular weight) versus elution time

is generated.[10]

Data Analysis: The elution profile of the pentaerythritol propoxylate sample is compared to

the calibration curve to determine its number-average molecular weight (Mn), weight-

average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for detailed structural elucidation and can be used to

determine the number-average molecular weight through end-group analysis.[1][2][13]

Methodology:

Sample Preparation: The pentaerythritol propoxylate sample is dissolved in a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired.

End-Group Analysis: The ¹H NMR spectrum is used to identify the signals corresponding to

the terminal hydroxyl protons and the protons of the repeating propylene oxide units. By
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integrating the areas of these respective signals, the ratio of end-groups to repeating units

can be calculated, which allows for the determination of the average degree of

polymerization and subsequently, the number-average molecular weight (Mn).[14]

Mass Spectrometry (MS)
Mass spectrometry, particularly with soft ionization techniques like Matrix-Assisted Laser

Desorption/Ionization (MALDI) or Electrospray Ionization (ESI), can be used to determine the

molecular weight distribution of polymers.[7][15][16]

Methodology:

Sample Preparation: The pentaerythritol propoxylate sample is mixed with a suitable

matrix (for MALDI) or dissolved in an appropriate solvent with a salt (for ESI) to facilitate

ionization.

Ionization: The sample is ionized using either a laser (MALDI) or a high voltage (ESI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) in

a mass analyzer (e.g., time-of-flight - TOF).

Data Analysis: The resulting spectrum shows a distribution of peaks, each corresponding to

a polymer chain of a specific length. This data can be used to calculate the molecular weight

averages (Mn and Mw).[16]

Visualizations
The following diagrams illustrate the chemical structure and a generalized workflow for

molecular weight determination.
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Caption: Chemical structure of pentaerythritol propoxylate.
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Caption: Workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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